Cas no 138037-33-9 (4H-Pyrido[1,2-a]pyrimidine-3-carboxylic acid, 9-amino-7-methyl-4-oxo-,ethyl ester)

4H-Pyrido[1,2-a]pyrimidine-3-carboxylic acid, 9-amino-7-methyl-4-oxo-,ethyl ester structure
138037-33-9 structure
Product Name:4H-Pyrido[1,2-a]pyrimidine-3-carboxylic acid, 9-amino-7-methyl-4-oxo-,ethyl ester
CAS No:138037-33-9
MF:C12H13N3O3
MW:247.249922513962
CID:1257126
Update Time:2024-08-04

4H-Pyrido[1,2-a]pyrimidine-3-carboxylic acid, 9-amino-7-methyl-4-oxo-,ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 4H-Pyrido[1,2-a]pyrimidine-3-carboxylic acid, 9-amino-7-methyl-4-oxo-,ethyl ester
    • 4H-Pyrido[1,2-a]pyrimidine-3-carboxylic acid, 9-amino-7-methyl-4-oxo-, ethyl ester
    • Inchi: 1S/C12H13N3O3/c1-3-18-12(17)8-5-14-10-9(13)4-7(2)6-15(10)11(8)16/h4-6H,3,13H2,1-2H3
    • InChI Key: QNRDJSPPYOZBJH-UHFFFAOYSA-N
    • SMILES: C12C(N)=CC(C)=CN1C(=O)C(C(OCC)=O)=CN=2

Computed Properties

  • Exact Mass: 247.09579

Experimental Properties

  • Density: 1.37±0.1 g/cm3(Predicted)
  • Boiling Point: 415.1±55.0 °C(Predicted)
  • PSA: 84.99
  • pka: 2.88±0.20(Predicted)
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.